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Compound of Interest

Compound Name: Dichloroacetaldehyde

Cat. No.: B1201461

Technical Support Center: Dichloroacetaldehyde
Safety

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for researchers, scientists, and drug development professionals working with
dichloroacetaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with dichloroacetaldehyde? Al:
Dichloroacetaldehyde is a toxic and corrosive substance that can cause severe skin burns
and eye damage.[1] It is also a combustible liquid and may be harmful if inhaled or swallowed.
[2][3] Symptoms of exposure include irritation of the eyes, nose, and mucous membranes.

Q2: What is the appropriate Personal Protective Equipment (PPE) for handling
dichloroacetaldehyde? A2: When handling dichloroacetaldehyde, you must wear safety
glasses with side-shields (or goggles), a face shield (8-inch minimum), compatible chemical-
resistant gloves (nitrile gloves are recommended), and impervious protective clothing to
prevent skin contact.[2][3][4] All handling of this chemical should be conducted in a chemical
fume hood.[4] For situations with a risk of inhalation, a NIOSH-approved respirator should be
used.[3]
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Q3: How should | properly store dichloroacetaldehyde? A3: Store dichloroacetaldehyde in a
cool, dry, well-ventilated area in a tightly sealed container.[5] Keep it away from heat, open
flames, and incompatible materials such as acids and oxidizers.[3][5] Some protocols
recommend storing the chemical in a freezer to prevent polymerization.[3][6]

Q4: What materials are incompatible with dichloroacetaldehyde? A4: Dichloroacetaldehyde
can react vigorously with oxidizing materials and acids.[3][6] It can also polymerize on standing
or in the presence of acid.[2]

Q5: What should I do in case of accidental exposure? A5: In case of any exposure, seek
immediate medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to lift the eyelids. Call a physician.[4]

» Skin Contact: Immediately wash the affected skin with large amounts of water for at least 15
minutes and remove all contaminated clothing. Call a physician.[4]

¢ Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial
respiration. If breathing is difficult, administer oxygen.[4]

 Ingestion: If the person is conscious, wash out their mouth with water. Do not induce
vomiting. Call a physician immediately.[4][7]
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Problem/Issue

Probable Cause

Solution

A white solid has formed in the
dichloroacetaldehyde

container.

Polymerization of the

aldehyde.

Dichloroacetaldehyde can
polymerize upon standing.[3]
The polymer can be
depolymerized by heating it to
120°C.[3][8] This should be
done with extreme caution in a
controlled environment, such

as a chemical fume hood.

A pungent, irritating odor is

detected in the lab.

A leak or spill from a container.

Immediately alert others in the
area. If the spill is large,
evacuate the area and call for
emergency response. For
small spills, follow the detailed
spill cleanup protocol below,
ensuring you are wearing the
correct PPE.[4][9] Ensure

proper ventilation.

Skin or eye irritation after

handling the chemical.

Accidental exposure due to
inadequate PPE or a

procedural error.

Immediately follow the first-aid
procedures outlined in the FAQ
section.[4] Review handling
procedures and PPE usage to
prevent future occurrences.
Ensure gloves are removed
properly without touching the
outer surface and that hands
are washed thoroughly after
handling.[2][7]

Quantitative Data Summary

The following table summarizes key quantitative data for dichloroacetaldehyde.
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Property Value Source(s)
CAS Number 79-02-7 [2][10]
Molecular Formula C2H2CI20 [2][10]
Molecular Weight 112.94 g/mol [6][10]
Boiling Point 88 °C (190 °F) [11]
Melting Point -50 °C (-58 °F) [8][11]
Density ~1.4 g/mL [11]

Flash Point 16.4 °C [8]

Vapor Pressure 56 mmHg at 25°C [8]

EPA Hazardous Waste No. P023 [5]

Experimental Protocols
Protocol 1: Standard Handling Procedure

o Preparation: Before handling, ensure a chemical fume hood, safety shower, and eyewash
station are accessible.[4] Read the Safety Data Sheet (SDS).

» Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles, a
face shield, nitrile gloves, and a lab coat or impervious suit.[2][3][4]

o Handling: Conduct all work inside a certified chemical fume hood to avoid inhalation of
vapors.[4] Avoid direct contact with skin and eyes.[2]

o Post-Handling: After handling, wash hands and forearms thoroughly with soap and water.[2]
Clean all contaminated surfaces.[6] Contaminated clothing should be removed and washed
before reuse.[4]

Protocol 2: Small Spill Cleanup (Less than 1 gallon)

o Assess and Secure: Alert people in the immediate area of the spill.[9][12] Restrict access to
the area.[9]
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» Don PPE: Wear a government-approved respirator, heavy rubber gloves, rubber boots, and
chemical safety goggles.[4]

» Containment: If safe to do so, create a dike around the spill using an absorbent material like
sand, vermiculite, or cat litter to prevent it from spreading.[4][13]

» Absorption: Slowly add absorbent material over the spill, working from the outside in.[12][13]

e Collection: Once the liquid is fully absorbed, use spark-proof tools to carefully scoop the
material into a suitable, labeled, and sealable container for hazardous waste disposal.[12]
[14]

o Decontamination: Ventilate the area. Wash the spill site first with alcohol, followed by a
strong soap and water solution.[3][4][6] Collect the cleaning materials and rinse water for
hazardous waste disposal.[12]

» Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous
waste according to institutional and governmental regulations.[7][15]

Protocol 3: Waste Disposal

o Waste Classification: Dichloroacetaldehyde is classified as a hazardous waste (EPA
Hazardous Waste No. P023).[5] It is banned from land disposal unless treated by
incineration.[5]

» Containerization: Collect all dichloroacetaldehyde waste, including contaminated absorbent
materials and disposable PPE, in a designated, properly labeled, and sealed hazardous
waste container.[2][7] Do not mix with other waste streams.[7]

» Disposal Request: Arrange for pickup and disposal through your institution's environmental
health and safety office or a licensed hazardous waste disposal company.[15] Adhere to all
local, regional, and national regulations for hazardous waste disposal.[1]

Visual Workflow and Logic Diagrams
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Workflow for Safe Handling and Disposal of Dichloroacetaldehyde

1. Preparation
- Review SDS
- Verify fume hood, eyewash, shower

'

2. Don PPE
- Goggles & Face Shield
- Nitrile Gloves
- Impervious Clothing

3. Chemical Handling

- Work in fume hood
- Avoid contact & inhalation

Spill Occurred?

Follow Spill Cleanup Protocol

4. Post-Handling
- Wash hands
- Clean workspace

5. Waste Collection
- Collect in labeled, sealed container

6. Disposal
- Contact EHS
- Follow hazardous waste regulations
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Caption: Dichloroacetaldehyde Safe Handling and Disposal Workflow.
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Troubleshooting Guide for Dichloroacetaldehyde Incidents

Incident Occurs

What is the nature
of the incident?

Personal Exposure

Spill

What type of
exposure?

A\

Is the spill
> 1 gallon?

Skin / Eye Contact Inhalation

Immediately flush with water Move to fresh air
for 15 minutes Provide respiratory support
Remove contaminated clothing if needed

Evacuate Area Follow Small Spill
Call Emergency Response (911) Cleanup Protocol

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Troubleshooting Flowchart for Dichloroacetaldehyde Incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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